Cas no 1226507-52-3 (2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 1226507-52-3
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• CID: 6434899
• PubChem ID: 67401740
• Update Time: 2025-05-19

2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• EN300-1969503
• 1226507-52-3
• SCHEMBL2421288
• 2,2,2-trifluoro-1-(2-morpholinothiazol-5-yl)ethanol
• 2,2,2-trifluoro-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]ethan-1-ol

• Inchi： 1S/C9H11F3N2O2S/c10-9(11,12)7(15)6-5-13-8(17-6)14-1-3-16-4-2-14/h5,7,15H,1-4H2
• InChI Key： XBDYHTAOQDVUAO-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 268.04933326g/mol
• Monoisotopic Mass: 268.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol

Introduction to 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol (CAS No: 1226507-52-3)

2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of pharmacological properties. The presence of a trifluoromethyl group and a morpholine moiety in its molecular structure enhances its chemical stability and bioavailability, making it a promising candidate for further research and development.

The chemical structure of this compound can be described as a complex heterocyclic molecule featuring a thiazole ring fused with an ethanol side chain. The trifluoromethyl group at the 2-position of the thiazole ring contributes to the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the morpholine substituent at the 1-position introduces basicity and solubility characteristics that are favorable for pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacological effects. In the case of CAS No: 1226507-52-3, the trifluoromethyl group is strategically positioned to interact with biological targets, potentially modulating enzyme activity or receptor binding. This has sparked interest among researchers exploring novel therapeutic agents.

The synthesis of 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the thiazole ring necessitates careful handling of sulfur-containing intermediates, while the introduction of the morpholine group demands expertise in nucleophilic substitution reactions. The final product’s purity and yield are critical for subsequent biological evaluation.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory diseases and cancer. The combination of the trifluoromethyl and morpholine groups appears to synergize, enhancing interactions with biological targets while minimizing off-target effects. These findings align with current trends in drug discovery, where structurally diverse compounds are being explored to overcome resistance mechanisms.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict how CAS No: 1226507-52-3 interacts with potential biological targets. These simulations provide valuable insights into binding affinities and molecular dynamics, guiding experimental design and improving hit rates in high-throughput screening campaigns. Such integrative approaches are essential for accelerating the development pipeline.

The pharmaceutical industry is increasingly focusing on small molecules that can modulate protein-protein interactions (PPIs) or other complex biological pathways. Thiazole derivatives like 2,2,2-trifluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol are particularly attractive due to their ability to engage with multiple targets simultaneously. This multitarget engagement strategy holds promise for developing therapies with broader therapeutic effects and reduced side effects.

As research progresses, novel synthetic methodologies are being developed to streamline the production of complex fluorinated compounds. Techniques such as flow chemistry and catalytic fluorination have enabled more efficient access to structurally intricate molecules like this one. These advancements not only reduce costs but also allow for scalable synthesis suitable for industrial applications.

The environmental impact of pharmaceutical manufacturing is also a growing concern. Sustainable practices are being adopted to minimize waste and reduce energy consumption during synthesis. Green chemistry principles are being integrated into drug development pipelines, ensuring that compounds like CAS No: 1226507-52-3 are produced responsibly without compromising efficacy or safety.

Collaborative efforts between academia and industry are vital for translating laboratory discoveries into clinical reality. Open innovation models foster knowledge sharing and accelerate translation science by leveraging diverse expertise across multiple disciplines. Such partnerships are essential for bringing novel therapeutic agents like this one from bench to market efficiently.

The regulatory landscape for new drug candidates continues to evolve as agencies worldwide adapt to emerging scientific evidence and technological advancements. Compliance with guidelines set forth by organizations such as the FDA (U.S.) or EMA (Europe) ensures that promising compounds undergo rigorous evaluation before reaching patients’ hands safely.

In conclusion,CAS No: 1226507-52-3, specifically referred to as 2,2,2-trifluoro-1,2-(morpholin-4^-yl)-1,³-thiazo^l-5^-ylethan-1-ol, represents an exciting frontier in pharmaceutical research due to its unique structural attributes and potential therapeutic applications.